Cas no 637-39-8 (Triethanolamine)

• Product Name: Triethanolamine
• CAS No: 637-39-8
• MF: C₆H₁₆ClNO₃
• MW: 185.649141311646
• MDL: MFCD00012596
• CID: 82881
• PubChem ID: 24899972
• Update Time: 2025-05-22

Triethanolamine Chemical and Physical Properties

Names and Identifiers

• Triethanolamine hydrochloride
• 2,2,2-Nitrilotriethanol hydrochloride~Tris(2-hydroxyethyl)amine hydrochloride
• triethanolamine hcl
• tris(2-hydroxyethyl)ammonium chloride
• 2,2,2-Nitrilotriethanol
• 2-[bis(2-hydroxyethyl)amino]ethanol,hydrochloride
• TriMethyl phosphate
• 2,2',2''-nitrilotrisethanol hydrochloride
• 2,2',2''-nitrilotri-ethano hydrochloride
• 2,2',2''-nitrilotris-ethano hydrochloride
• triethanolammonium chloride
• Tris(2-hydroxyethyl)amine hydrochloride
• TRIETHANOLAMINE
• Trolamine
• 2,2',2''-Nitrilotriethanol
• Sterolamide
• Tris(2-hydroxyethyl)amine
• Daltogen
• Triethylolamine
• Nitrilotriethanol
• Trihydroxytriethylamine
• Triethanolamin
• Sting-Kill
• Tri(hydroxyethyl)amine
• Sodium ISA
• Ethanol, 2,2',2''-nitrilotris-
• Tris(beta-hydroxyethyl)amine
• Nitrilo-2,2',2''-triethanol
• Alkanolamine 244
• Teoa
• TEA (amino alcohol)
• Nitrilotris(ethanol)
• Tris(hydroxyethyl)amine
• 2,2',2''-Nitrilotris(ethanol)
• Triethanolamin-NG
• H3tea
• Triaethanolamin-NG
• 2,2',2-Nitr
• Triethanolamine hydrochloride, >=99.5% (titration)
• 2-(BIS(2-HYDROXYETHYL)AMINO)ETHANOL HYDROCHLORIDE
• DTXSID1052321
• Triethanolamine hydrochloride, BioXtra, >=99.5% (titration)
• AS-59808
• DB-054535
• TEA-Hydrochloride
• SCHEMBL81804
• triethanol ammonium chloride
• Ethanol, 2,2',2''-nitrilotri-, hydrochloride
• 2-hydroxy-N,N-bis(2-hydroxyethyl)ethan-1-aminium chloride
• TRIETHANOLAMINE HYDROCHLORIDE [MI]
• Ethanol, 2,2',2''-nitrilotris-, hydrochloride (1:1)
• 2-[bis(2-hydroxyethyl)amino]ethan-1-ol hydrochloride
• trolamine hydrochloride
• 2,2',2''-Nitrilotriethanol hydrochloride
• Ethanol, 2,2',2''-nitrilotris-, hydrochloride
• MFCD00012596
• E77610
• Q27225639
• triethanolamine-hcl
• R297UJ9QDY
• 637-39-8
• T0422
• N,N,N-tris(2-hydroxyethyl)amine hydrochloride
• EINECS 211-284-2
• triethanolamine monohydrochloride
• 67924-33-8
• CHEBI:132753
• 2,2',2''-nitrilotri(ethan-1-ol) hydrochloride
• TEA Hydrohloride
• UNII-R297UJ9QDY
• AKOS015915974
• 2-[bis(2-hydroxyethyl)amino]ethanol;hydrochloride
• Triethanolamine

• MDL： MFCD00012596
• Inchi： 1S/C6H15NO3.ClH/c8-4-1-7(2-5-9)3-6-10;/h8-10H,1-6H2;1H
• InChI Key： HHLJUSLZGFYWKW-UHFFFAOYSA-N
• SMILES： Cl.OCCN(CCO)CCO
• BRN： 3909940

Computed Properties

• Exact Mass: 185.08200
• Monoisotopic Mass: 149.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 55.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 63.9

Experimental Properties

• Color/Form: White powder
• Melting Point: 177 ºC
• Boiling Point: 335.4°C at 760 mmHg
• Flash Point: 185°C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in water.
• PSA: 63.93000
• LogP: -0.93270
• Merck: 14,9665
• Sensitiveness: Hygroscopic
• pka: 7.8(at 25℃)
• Solubility: Not determined
• Vapor Pressure: No data available

Triethanolamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• RTECS：KL9346500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in cold storage.
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Triethanolamine

Recent Advances in Triethanolamine (CAS 637-39-8) Research: Applications and Innovations in Chemical Biomedicine

Triethanolamine (TEA, CAS 637-39-8) is a versatile organic compound widely used in the chemical, biomedical, and pharmaceutical industries. Recent studies have highlighted its multifunctional roles, ranging from a buffering agent in drug formulations to a critical component in nanotechnology and drug delivery systems. This research briefing synthesizes the latest findings on TEA, focusing on its chemical properties, applications, and emerging innovations in biomedicine.

A 2023 study published in the Journal of Controlled Release explored TEA's role in enhancing the stability of lipid-based nanoparticles for mRNA delivery. The research demonstrated that TEA's amphiphilic nature improves nanoparticle encapsulation efficiency and reduces aggregation, making it a promising excipient for next-generation vaccines and gene therapies. These findings align with the growing demand for efficient delivery systems in mRNA-based therapeutics, particularly post-COVID-19.

In dermatological applications, a recent clinical trial (2024) in the European Journal of Pharmaceutics and Biopharmaceutics investigated TEA as a pH adjuster in topical formulations for atopic dermatitis. The study reported that TEA-containing emulsions significantly improved skin hydration and barrier function compared to conventional formulations, with no observed irritancy. This reinforces TEA's safety profile and efficacy in cosmetic and therapeutic skincare products.

Cutting-edge research has also emerged on TEA's potential in antimicrobial coatings. A 2024 ACS Applied Materials & Interfaces publication detailed a novel TEA-functionalized polymer that exhibited broad-spectrum activity against drug-resistant bacteria while maintaining biocompatibility. This innovation addresses the urgent need for antimicrobial surfaces in medical devices and hospital environments, showcasing TEA's adaptability in addressing global health challenges.

From a toxicological perspective, updated safety assessments (2023-2024) by the European Chemicals Agency have reaffirmed TEA's low systemic toxicity at concentrations below 5% in consumer products. However, new in vitro studies suggest dose-dependent cytotoxicity in certain cell lines, prompting recommendations for formulation-specific risk assessments in pharmaceutical applications.

Looking forward, TEA's role in sustainable chemistry is gaining attention. Recent patents (2024) describe TEA-based catalysts for green synthesis of active pharmaceutical ingredients, reducing reliance on heavy metal catalysts. This aligns with the pharmaceutical industry's push toward environmentally friendly manufacturing processes while maintaining cost-effectiveness and scalability.

In conclusion, the evolving research landscape positions TEA (637-39-8) as a compound of continuing significance in chemical biomedicine. Its established applications are being refined while novel uses emerge in advanced drug delivery, antimicrobial technologies, and green chemistry. Ongoing research should focus on structure-activity relationships to optimize TEA derivatives for specific biomedical applications while maintaining its favorable safety profile.